Cas no 2248289-13-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-dimethoxybenzenesulfonamido)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-dimethoxybenzenesulfonamido)propanoate
• CAS No: 2248289-13-4
• MF: C₁₉H₁₈N₂O₈S
• MW: 434.419824123383
• CID: 5965961
• PubChem ID: 165725377
• Update Time: 2025-10-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-dimethoxybenzenesulfonamido)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248289-13-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-dimethoxybenzenesulfonamido)propanoate
• EN300-6524139

• Inchi： 1S/C19H18N2O8S/c1-27-15-8-7-12(11-16(15)28-2)30(25,26)20-10-9-17(22)29-21-18(23)13-5-3-4-6-14(13)19(21)24/h3-8,11,20H,9-10H2,1-2H3
• InChI Key： ORRQKHSMXZSPOR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(NCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 434.07838671g/mol
• Monoisotopic Mass: 434.07838671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 137Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-dimethoxybenzenesulfonamido)propanoate

Introduction to CAS No. 2248289-13-4: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-(3,4-Dimethoxybenzenesulfonamido)Propanoate

The compound with CAS No. 2248289-13-4, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-dimethoxybenzenesulfonamido)propanoate, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides and isoindole derivatives, which have been extensively studied for their unique chemical properties and biological activities.

Sulfonamides are well-known for their role in drug design due to their ability to act as bioisosteres and modulate enzyme activity. The presence of the isoindole ring in this compound adds further complexity and functionality, making it a promising candidate for research in medicinal chemistry. Recent studies have highlighted the potential of isoindole derivatives in targeting specific protein kinases and other enzymes involved in disease pathways.

The structure of CAS No. 2248289-13-4 includes a sulfonamido group attached to a propanoate moiety, which is further connected to an isoindole derivative. This combination of functional groups provides the compound with unique physicochemical properties, such as enhanced solubility and stability under physiological conditions. These attributes are crucial for its potential application as a drug candidate or a building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The use of sulfonamides as intermediates has been optimized to improve yield and purity, ensuring that the final product meets the high standards required for preclinical testing.

In terms of biological activity, CAS No. 2248289-13-4 has shown promise in inhibiting key enzymes associated with inflammatory diseases and cancer. For instance, studies conducted in vitro have demonstrated its ability to suppress the activity of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling pathways. Additionally, its isoindole moiety has been implicated in modulating receptor activity, further enhancing its therapeutic potential.

The incorporation of dimethoxybenzene substituents in the sulfonamide group introduces additional electronic effects that can fine-tune the compound's pharmacokinetic properties. These substituents also contribute to the compound's stability under oxidative conditions, making it suitable for long-term storage and use in various experimental setups.

From a materials science perspective, CAS No. 2248289-13-4 has been explored as a precursor for advanced materials such as polymers and coatings. Its ability to form stable amide bonds makes it an attractive candidate for developing self-healing materials or stimuli-responsive systems.

Recent research has also focused on the environmental impact of this compound and its degradation products. Studies have shown that under aerobic conditions, CAS No. 2248289-13-4 undergoes biodegradation into non-toxic byproducts, aligning with current trends toward sustainable chemistry practices.

In conclusion, CAS No. 2248289-13-4: 1,3-dioxo-2,3-dihydro-1H-Isoindol-Yl 3-(Sulfonamido)Propanoate represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers in drug discovery, materials science, and beyond.